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Compound of Interest

Compound Name: Benzyltrimethylammonium fluoride

Cat. No.: B3423948 Get Quote

An In-depth Technical Guide to the Physical Properties of Benzyltrimethylammonium
Fluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of benzyltrimethylammonium fluoride. It is intended to be a valuable resource for

researchers, scientists, and professionals in drug development who utilize or are considering

this reagent in their work. The guide includes a detailed summary of its physical characteristics,

experimental protocols for its synthesis, and key safety and handling information.

Core Physical and Chemical Properties
Benzyltrimethylammonium fluoride is a quaternary ammonium salt that serves as a soluble

source of fluoride ions in organic solvents.[1] It is most commonly available and used in its

hydrate form due to its hygroscopic nature.[1][2][3] The anhydrous form is not practically

obtainable as attempts to remove the water of hydration typically lead to decomposition.[1] Its

primary application in organic synthesis is the cleavage of silyl ether protecting groups.[1][2]

The physical and chemical properties of benzyltrimethylammonium fluoride and its hydrate

are summarized in the table below.
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Property Value Reference(s)

Molecular Formula
C₁₀H₁₆FN (Anhydrous)

C₁₀H₁₈FNO (Hydrate)
[2][4][5]

Molecular Weight
169.24 g/mol (Anhydrous)

187.25 g/mol (Hydrate)
[2][5][6]

Appearance
Colorless or white crystalline

solid.
[4]

Melting Point 181-183 °C (for the hydrate). [1][7]

Boiling Point
Not applicable; decomposes

upon heating.
[8]

Solubility

Soluble in water and organic

solvents such as alcohols and

ethers.

[4]

Stability
Stable under dry and dark

conditions. It is hygroscopic.
[2][4]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of

benzyltrimethylammonium fluoride.

¹H NMR: In DMSO-d₆, characteristic peaks appear at approximately 3.02 ppm (singlet, 9H,

N(CH₃)₃) and 4.54 ppm (singlet, 2H, CH₂).[9]

¹³C NMR: Data for the hydrate is available and can be used for structural confirmation.[10]

[11]

¹⁹F NMR: As a source of fluoride ions, ¹⁹F NMR is a key technique for studying its reactions.

The chemical shift is highly sensitive to the local chemical environment.[12]

Experimental Protocols
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Synthesis of Benzyltrimethylammonium Fluoride
Hydrate
The most common method for synthesizing benzyltrimethylammonium fluoride hydrate is

through a halide exchange reaction.[2]

Reaction: C₆H₅CH₂N(CH₃)₃Cl + KF → C₆H₅CH₂N(CH₃)₃F + KCl

Materials:

Benzyltrimethylammonium chloride

Potassium fluoride (or another fluoride source like NaF or AgF)[2][9]

Deionized water

Ethanol

Procedure:

Dissolve benzyltrimethylammonium chloride in deionized water.

Gradually add a stoichiometric equivalent of potassium fluoride to the solution while stirring

continuously.

Heat the reaction mixture to between 50-70 °C to increase the reaction rate, with careful

temperature monitoring to prevent decomposition.[2]

After the reaction is complete, the product can be isolated.

Purification (Recrystallization): The crude product can be purified by recrystallization from an

ethanol/water mixture (e.g., 4:1 v/v) to yield needle-like crystals of high purity.[2]

Purification (Ion Exchange): To remove chloride impurities, the product can be passed

through a strong anion exchange resin.[2]

The final product, benzyltrimethylammonium fluoride hydrate, should be stored in a dry

environment due to its hygroscopic nature.
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Synthesis of Benzyltrimethylammonium Fluoride Hydrate
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Caption: Workflow for the synthesis of benzyltrimethylammonium fluoride hydrate.

Application Protocol: Cleavage of Silyl Ethers
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Benzyltrimethylammonium fluoride is highly effective for the deprotection of silyl ethers, a

common protecting group for hydroxyl functionalities.[2]

General Reaction: R-O-SiR'₃ + [C₆H₅CH₂N(CH₃)₃]⁺F⁻ → R-OH + F-SiR'₃ + [C₆H₅CH₂N(CH₃)₃]⁺

Materials:

Silyl-protected alcohol

Benzyltrimethylammonium fluoride hydrate

Anhydrous organic solvent (e.g., THF, acetonitrile)

Procedure:

Dissolve the silyl-protected alcohol in an appropriate anhydrous organic solvent under an

inert atmosphere (e.g., nitrogen or argon).

Add benzyltrimethylammonium fluoride hydrate to the solution. The reaction is typically

run at room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC) or another suitable

analytical technique.

Upon completion, quench the reaction with a suitable reagent (e.g., water or a saturated

aqueous solution of ammonium chloride).

Extract the product with an organic solvent, wash the organic layer, dry it over an anhydrous

salt (e.g., Na₂SO₄ or MgSO₄), and concentrate it under reduced pressure.

Purify the resulting alcohol product using column chromatography or another appropriate

method.
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Silyl Ether Deprotection Workflow
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Caption: General workflow for the deprotection of silyl ethers.

Safety and Handling
Benzyltrimethylammonium fluoride is a hazardous substance and requires careful handling.

[13]

Hazard Classification: It is classified as an irritant, causing skin, eye, and respiratory system

irritation.[4][5][13]
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GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[5][13]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[4][13]

Skin Protection: Wear suitable protective gloves (e.g., nitrile rubber) and a lab coat.[4][13]

Respiratory Protection: Use only in a well-ventilated area or in a chemical fume hood. If dust

is generated, a NIOSH-approved respirator is recommended.[4][13][14]

Handling and Storage:

Store in a tightly closed container in a dry, well-ventilated place.[4][13]

Avoid contact with strong oxidizing agents and acids.[4]

Wash hands thoroughly after handling.[13]

Safe Handling Protocol

Personal Protective Equipment Handling Procedures Storage In Case of Exposure

Safety Goggles/
Face Shield Nitrile Gloves Lab Coat Use in Fume Hood

Avoid Dust Generation

Wash Hands After Use Tightly Closed Container Dry, Ventilated Area Eye Contact:
Rinse with Water

Seek Medical Attention

Skin Contact:
Wash with Soap & Water

Inhalation:
Move to Fresh Air
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Caption: Key safety and handling protocols for benzyltrimethylammonium fluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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